Cas no 1214346-33-4 (2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic acid)

• Product Name: 2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic acid
• CAS No: 1214346-33-4
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 4997763
• Update Time: 2025-05-20

2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(trifluoromethyl)biphenyl-2-yl)acetic acid
• 2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic acid

• Inchi： 1S/C15H11F3O2/c16-15(17,18)12-7-6-11(8-14(19)20)13(9-12)10-4-2-1-3-5-10/h1-7,9H,8H2,(H,19,20)
• InChI Key： PWVDWAJZNANYFK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=C(C=1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Additional information on 2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic acid

Introduction to 2-(5-(Trifluoromethyl)biphenyl-2-yl)acetic Acid (CAS No. 1214346-33-4)

2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid

, with the CAS number 1214346-33-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a biphenyl core substituted with a trifluoromethyl group and an acetic acid moiety. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design.

The structural features of 2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid

make it particularly interesting for its potential applications in medicinal chemistry. The biphenyl ring system is known for its ability to interact with biological targets in a variety of ways, while the trifluoromethyl group can modulate the electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile. These characteristics have led to its exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing molecules that incorporate trifluoromethyl groups. This interest stems from the well-documented ability of such groups to improve drug-like properties, including solubility, bioavailability, and metabolic stability. 2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid

, with its unique structural arrangement, represents a promising candidate for further investigation in this area.

The acetic acid moiety in the molecule also plays a crucial role in its chemical behavior. Acetic acid derivatives are frequently employed in pharmaceuticals due to their versatility and compatibility with various biological systems. The carboxylic acid group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. This feature makes 2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid

a potentially useful building block for designing molecules with specific biological activities.

One of the most compelling aspects of 2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid

is its potential as an intermediate in the synthesis of more complex molecules. The presence of both the biphenyl and acetic acid functional groups provides multiple points for chemical modification, allowing researchers to tailor the properties of the final product to meet specific requirements. This flexibility has made it a subject of interest in synthetic chemistry and drug discovery efforts.

The pharmaceutical industry has shown particular interest in molecules containing biphenyl rings due to their diverse biological activities. Biphenyl derivatives have been explored for their potential as kinase inhibitors, GPCR ligands, and other therapeutic applications. The introduction of a trifluoromethyl group into these structures can further enhance their efficacy by improving binding interactions with target proteins.

In conclusion, 2-(5-(Trifluoromethylbiphenyl-2-yl)acetic acid (CAS No. 1214346-33-4)

, with its unique structural features and potential applications, represents a significant compound in the realm of medicinal chemistry. Its combination of a biphenyl core, a trifluoromethyl substituent, and an acetic acid moiety makes it a versatile scaffold for drug design. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.